Cas no 103264-06-8 (6-Methylindolizine-2-carboxylic acid)

• Product Name: 6-Methylindolizine-2-carboxylic acid
• CAS No: 103264-06-8
• MF: C₁₀H₉NO₂
• MW: 175.183962583542
• CID: 5142600
• PubChem ID: 5129738
• Update Time: 2025-06-07

6-Methylindolizine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Indolizinecarboxylic acid, 6-methyl-
• 6-methylindolizine-2-carboxylic Acid
• F88782
• 6-Methyl-2-indolizinecarboxylicacid
• 103264-06-8
• EN300-1668105
• Z1262530890
• SCHEMBL5260177
• 6-Methylindolizine-2-carboxylic acid

• Inchi： 1S/C10H9NO2/c1-7-2-3-9-4-8(10(12)13)6-11(9)5-7/h2-6H,1H3,(H,12,13)
• InChI Key： REPVCDVWDWGIQS-UHFFFAOYSA-N
• SMILES： C1=C2N(C=C(C)C=C2)C=C1C(O)=O

Computed Properties

• Exact Mass: 175.063328530g/mol
• Monoisotopic Mass: 175.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 41.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Indolizines

Additional information on 6-Methylindolizine-2-carboxylic acid

Introduction to 6-Methylindolizine-2-carboxylic Acid (CAS No. 103264-06-8)

6-Methylindolizine-2-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 103264-06-8, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the indolizine class, a structural motif characterized by a bicyclic system containing a nitrogen atom and an indole-like framework. The presence of a methyl group at the 6-position and a carboxylic acid functionality at the 2-position introduces unique chemical and biological properties, making it a valuable scaffold for drug discovery and synthetic applications.

The structural features of 6-Methylindolizine-2-carboxylic acid contribute to its potential as a pharmacophore in the development of novel therapeutic agents. The indolizine core is known to exhibit diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties, which have been extensively studied in recent years. The carboxylic acid group provides a site for further functionalization, enabling the synthesis of derivatives with enhanced bioavailability and target specificity. This flexibility has made 6-Methylindolizine-2-carboxylic acid a promising candidate for exploring new drug modalities.

In recent years, advancements in computational chemistry and high-throughput screening have facilitated the identification of novel bioactive compounds derived from indolizine scaffolds. Researchers have leveraged these techniques to optimize the pharmacokinetic profiles of 6-Methylindolizine-2-carboxylic acid derivatives, leading to compounds with improved efficacy and reduced toxicity. For instance, studies have demonstrated that modifications at the 3- and 5-positions of the indolizine ring can significantly enhance binding affinity to specific biological targets. These findings highlight the potential of 6-Methylindolizine-2-carboxylic acid as a starting point for developing next-generation therapeutics.

The carboxylic acid moiety in 6-Methylindolizine-2-carboxylic acid also plays a crucial role in its reactivity and solubility characteristics. This functionality allows for facile conjugation with other biomolecules, such as peptides and proteins, through amide bond formation. Such conjugates have been explored in targeted drug delivery systems, where the indolizine core serves as a recognition element for specific cellular receptors. Additionally, the carboxylate anion form of 6-Methylindolizine-2-carboxylic acid enhances its solubility in aqueous media, facilitating intravenous administration and improving bioavailability.

Recent experimental studies have investigated the metabolic pathways involving 6-Methylindolizine-2-carboxylic acid derivatives, providing insights into their biotransformation and potential side effects. Metabolic studies indicate that these compounds are primarily metabolized through oxidative processes mediated by cytochrome P450 enzymes. Understanding these pathways is essential for predicting drug-drug interactions and optimizing dosing regimens. Furthermore, the stability of 6-Methylindolizine-2-carboxylic acid under various storage conditions has been evaluated, revealing its suitability for long-term stability in pharmaceutical formulations.

The synthetic methodologies for preparing 6-Methylindolizine-2-carboxylic acid have also been refined to achieve higher yields and purity levels. Modern synthetic approaches employ transition metal-catalyzed reactions and asymmetric synthesis techniques to introduce functional groups with high precision. These methods not only improve efficiency but also minimize environmental impact by reducing waste generation. The development of scalable synthetic routes is critical for transitioning promising candidates like 6-Methylindolizine-2-carboxylic acid from laboratory research to clinical trials.

The pharmacological profile of 6-Methylindolizine-2-carboxylic acid has been further explored through preclinical studies in animal models. These studies have revealed promising activities against various diseases, including neurodegenerative disorders and autoimmune conditions. The compound’s ability to modulate neurotransmitter release and inhibit inflammatory pathways has been particularly noteworthy. Such findings underscore its potential as a therapeutic agent for unmet medical needs.

In conclusion, 6-Methylindolizine-2-carboxylic acid (CAS No. 103264-06-8) represents a structurally intriguing compound with significant pharmaceutical applications. Its unique combination of chemical properties makes it an attractive scaffold for drug discovery efforts aimed at addressing complex diseases. As research continues to uncover new biological functions and synthetic strategies, compounds derived from this scaffold are poised to play a pivotal role in future therapeutic developments.